Cas no 654-01-3 (2-(2,6-difluorophenyl)acetonitrile)
654-01-3 structure
Product Name:2-(2,6-difluorophenyl)acetonitrile
CAS No:654-01-3
MF:C8H5F2N
MW:153.128808736801
MDL:MFCD00009973
CID:39432
PubChem ID:69559
Update Time:2025-04-19
2-(2,6-difluorophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluorophenylacetonitrile
- 2,6-Difluorobenzyl Cyanide
- 2-(2,6-Difluorophenyl)acetonitrile
- Acetonitrile,(2,6-difluorophenyl)- (7CI,8CI)
- (2,6-Difluorophenyl)acetonitrile
- 2,6-DIFLUOROBENZENEACETONITRILE
- Benzeneacetonitrile, 2,6-difluoro-
- GVAYBGQTAADLJS-UHFFFAOYSA-N
- 2-(2,6-difluorophenyl)ethanenitrile
- PubChem4152
- N-Dodecyl-beta-maltoside
- KSC493O7R
- 3,5-dichloro-4-fluronitrobenzene
- AKOS005257320
- 2-(2,6-difluorophenyl) acetonitrile
- CS-W008404
- PS-8908
- Z1203161886
- A21808
- EINECS 211-504-7
- NS00042273
- AM20040962
- EN300-120372
- AC-9787
- MFCD00009973
- FT-0610652
- DTXSID50215708
- 654-01-3
- 2,6-Difluorophenylacetonitrile, 96%
- (2,6-difluoro-phenyl)-acetonitrile
- SCHEMBL1008876
- J-500605
- D4510
- SY017839
- DB-024191
- DTXCID40138199
- 211-504-7
- 2-(2,6-difluorophenyl)acetonitrile
-
- MDL： MFCD00009973
- Inchi： 1S/C8H5F2N/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4H2
- InChI Key： GVAYBGQTAADLJS-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1CC#N)F
- BRN： 2614807
Computed Properties
- Exact Mass: 153.03900
- Monoisotopic Mass: 153.039006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.238 g/mL at 25 °C(lit.)
- Boiling Point: 109°C/27mmHg(lit.)
- Flash Point: Degrees Fahrenheit:127.4°F
Degrees Celsius:53°C - Refractive Index: n20/D 1.481(lit.)
- PSA: 23.79000
- LogP: 2.03088
- Solubility: Insoluble in water
2-(2,6-difluorophenyl)acetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H226,H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-36/37/38
- Safety Instruction： S16-S26-S27-S36/37/39-S16/36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R10; R20/21/22; R36/37/38
- Storage Condition：Flammable area
2-(2,6-difluorophenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,6-difluorophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004852-1g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004852-5g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 004852-10g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 10g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 004852-25g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 25g |
￡45.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122862-100g |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 98% | 100g |
¥580.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122862-1g |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 98% | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122862-5g |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 98% | 5g |
¥116.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011244-1g |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 97% | 1g |
￥26 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011244-5g |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 97% | 5g |
￥33 | 2024-05-22 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 264512-5G |
2-(2,6-difluorophenyl)acetonitrile |
654-01-3 | 96% | 5G |
￥1179.01 | 2022-02-24 |
2-(2,6-difluorophenyl)acetonitrile Related Literature
-
Yasser M. Loksha,Erik B. Pedersen,Paolo La Colla,Roberta Loddo Org. Biomol. Chem. 2016 14 940
654-01-3 (2-(2,6-difluorophenyl)acetonitrile) Related Products
- 326-62-5(2-Fluorobenzyl Cyanide)
- 653-30-5(2-(Pentafluorophenyl)acetonitrile)
- 243666-14-0(2,3,5-Trifluorophenylacetonitrile)
- 114152-21-5(2,3,6-Trifluorophenylacetonitrile)
- 220141-74-2(2,4,5-Trifluorophenylacetonitrile)
- 243666-13-9(2,3,4-Trifluorophenylacetonitrile)
- 220227-80-5(2,4,6-Trifluorophenylacetonitrile)
- 69584-87-8(2-(2,5-difluorophenyl)acetonitrile)
- 656-35-9(2,4-Difluorophenylacetonitrile)
- 175136-84-2(2,2'-(2-Fluoro-1,3-phenylene)diacetonitrile)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
